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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethyl acetate

Cat. No.: B089613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

2-(2-ethoxyethoxy)ethyl acetate (CAS No. 112-15-2). The information is compiled from

various safety data sheets (SDS) and chemical databases to ensure a thorough understanding

of its properties and associated hazards.

Chemical Identification
Identifier Value

Chemical Name 2-(2-ethoxyethoxy)ethyl acetate

Synonyms
Diethylene glycol monoethyl ether acetate,

Carbitol acetate, Ethyldiglycolacetate[1]

CAS Number 112-15-2[1]

Molecular Formula C8H16O4[2]

Molecular Weight 176.21 g/mol [3]

Structure CCOCCOCCOC(=O)C[3]

Hazard Identification
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This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200)[1].

GHS Classification:

Serious Eye Damage/Eye Irritation: Category 2A[1][4]

Signal Word: Warning[1]

Hazard Statements: Causes serious eye irritation[1].

Supplemental Hazard Statements: May form explosive peroxides[2][5].

Pictogram:

GHS07: Exclamation Mark[6]

Physical and Chemical Properties
The physical and chemical properties of 2-(2-ethoxyethoxy)ethyl acetate are summarized in

the table below.
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Property Value

Physical State Liquid[6]

Appearance Colorless liquid[3][7]

Odor Sweet-smelling[7]

Boiling Point 217-219 °C[6][7]

Melting Point -25 °C[2][6][7]

Flash Point 98 - 100 °C (closed cup)[2][6]

Density 1.011 g/mL at 20-25 °C[6][7]

Vapor Pressure 0.3 hPa at 20 °C[6]

Autoignition Temperature 310 °C[6]

Solubility Soluble in water[2]

Refractive Index 1.421[7]

Explosion Limits Lower: 1.5 % (v/v)[6]

Toxicological Information
This section details the acute toxicity data for 2-(2-ethoxyethoxy)ethyl acetate.

Route of Exposure Species Value

Oral (LD50) Rat 11 g/kg[1]

Dermal (LD50) Rabbit 15100 mg/kg[1]

Health Effects:

Eye Contact: Causes serious eye irritation[1].

Skin Contact: May cause mild skin irritation[4]. Prolonged or repeated contact may defat the

skin, leading to dermatitis[8].
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Inhalation: May cause irritation to the nose and throat[9].

Ingestion: Accidental ingestion may be damaging to health[8].

Experimental Protocols
The provided Safety Data Sheets (SDS) summarize the results of toxicological and physical-

chemical property testing. However, they do not provide detailed experimental protocols. The

methodologies for determining these values typically follow internationally recognized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

General Principles of Key Experiments:

Acute Oral Toxicity (LD50): This is typically determined using a method like the OECD Test

Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure). The substance is administered

in a single dose to a group of fasted animals (usually rats), and mortality is observed over a

set period.

Acute Dermal Toxicity (LD50): The OECD Test Guideline 402 (Acute Dermal Toxicity) is a

common method. The substance is applied to a shaved area of the skin of an animal (often

rabbits), and the site is covered for 24 hours. The animals are then observed for signs of

toxicity and mortality.

Flash Point: The flash point is determined using a standardized apparatus such as a Pensky-

Martens or Cleveland open-cup tester, following methods like ASTM D93. The temperature

of the substance is gradually increased, and an ignition source is passed over the surface

until a flash is observed.

Handling and Safety Precautions
A logical workflow for handling 2-(2-ethoxyethoxy)ethyl acetate in a laboratory setting is

outlined below.
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Preparation

Handling

Cleanup & Storage

Assess Risks & Review SDS

Select Appropriate PPE
(Goggles, Gloves)

Prepare Well-Ventilated Work Area

Dispense Chemical

Perform Experiment

Clean Spills with
Inert Absorbent Material

Dispose of Waste in
Accordance with Regulations

Store in Tightly Closed Container
in a Cool, Dry Place
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Routes of Exposure & First Aid

Exposure

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for 15 mins.
Seek medical attention.

Wash with soap and water.
Remove contaminated clothing.

Move to fresh air.
If not breathing, give artificial respiration.

Rinse mouth with water.
Do NOT induce vomiting. Seek medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089613#material-safety-data-sheet-msds-for-2-2-
ethoxyethoxy-ethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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